Cas no 2287283-49-0 ([3-[(3-Methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine)

• Product Name: [3-[(3-Methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine
• CAS No: 2287283-49-0
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 6550436
• PubChem ID: 137943077
• Update Time: 2025-07-23

[3-[(3-Methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine Chemical and Physical Properties

Names and Identifiers

• [3-[(3-Methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine
• 2287283-49-0
• {3-[(3-methylphenyl)methyl]bicyclo[1.1.1]pentan-1-yl}hydrazine
• EN300-6762108

• Inchi： 1S/C13H18N2/c1-10-3-2-4-11(5-10)6-12-7-13(8-12,9-12)15-14/h2-5,15H,6-9,14H2,1H3
• InChI Key： QXZBMLACMPWYNQ-UHFFFAOYSA-N
• SMILES： N(C12CC(CC3C=CC=C(C)C=3)(C1)C2)N

Computed Properties

• Exact Mass: 202.146998583g/mol
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38Ų

Additional information on [3-[(3-Methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine

Introduction to [3-[(3-Methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine (CAS No. 2287283-49-0)

[3-[(3-Methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine is a complex organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number [2287283-49-0], features a highly intricate molecular architecture, incorporating both aromatic and cyclic components, which contribute to its diverse chemical properties and potential biological activities.

The molecular structure of [3-[(3-Methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine consists of a central bicyclo[1.1.1]pentanyl group, which is attached to a hydrazine moiety and a 3-methylphenylmethyl substituent. This combination of structural elements suggests a range of possible interactions with biological targets, making it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in the exploration of hydrazine derivatives due to their potential pharmacological properties. Hydrazine groups are known to exhibit reactivity that can be exploited in the synthesis of various bioactive molecules. The presence of the [3-methylphenyl)methyl]-bicyclo[1.1.1]pentanyl moiety in this compound adds an additional layer of complexity, which may influence its solubility, stability, and metabolic pathways.

One of the most compelling aspects of [3-[(3-Methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine is its potential as a building block for more complex pharmacophores. The unique structural features of this compound make it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the properties of this molecule to target specific biological pathways or diseases.

Recent studies have highlighted the importance of understanding the structural-activity relationships (SAR) in hydrazine derivatives. The bicyclo[1.1.1]pentanyl group, in particular, has been shown to influence the pharmacokinetic profile of molecules containing this motif. This has led to increased efforts to optimize the design of such compounds to enhance their bioavailability and therapeutic efficacy.

The synthesis of [3-[(3-Methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to access such intricate molecules with increasing efficiency and precision. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly valuable in constructing the desired framework while maintaining high levels of selectivity.

From a biological perspective, [3-[(3-Methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine has shown promise in preliminary screenings for various pharmacological activities. The hydrazine moiety is known to interact with enzymes and receptors involved in critical metabolic pathways, while the aromatic ring system may contribute to binding affinity and specificity. These properties make this compound a valuable tool for investigating potential therapeutic applications.

In conclusion, [3-[(3-Methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine (CAS No. 2287283-49-0) represents an intriguing compound with significant potential in pharmaceutical research and drug development. Its unique structural features and diverse chemical properties position it as a promising candidate for further exploration in medicinal chemistry and biopharmaceutical applications.